Cas no 54845-40-8 ( )

• Product Name: &nbsp
• CAS No: 54845-40-8
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 942943
• PubChem ID: 296017
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(3-methoxyphenyl)acetate
• α-Hydroxy-3-methoxybenzeneacetic acid methyl ester
• AC1L6PFY
• AG-F-91283
• CTK5A2650
• Methyl (+/-)-m-methoxymandelate
• Methyl 2-(3-methoxyphenyl)glycolate
• Methyl m-methoxymandelate
• Methyl-m-methoxymandelate
• NSC165788
• SureCN2871628
• SCHEMBL2871628
• AKOS011495544
• Methyl hydroxy(3-methoxyphenyl)acetate #
• Benzeneacetic acid, .alpha.-hydroxy-3-methoxy-, methyl ester
• Z965047556
• methyl2-hydroxy-2-(3-methoxyphenyl)acetate
• NSC-165788
• DA-04973
• alpha-Hydroxy-3-methoxybenzeneacetic acid methyl ester
• EN300-266118
• DTXSID20304436
• 54845-40-8
• A-Hydroxy-3-methoxybenzeneacetic acid methyl ester
•  

• Inchi： 1S/C10H12O4/c1-13-8-5-3-4-7(6-8)9(11)10(12)14-2/h3-6,9,11H,1-2H3
• InChI Key： WTOMYBNSWGVPAH-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles